Cas no 1994408-92-2 (4-(3-Hydroxy-3-(trifluoromethyl)pyrrolidin-1-yl)-4-oxobutanoic acid)

• Product Name: 4-(3-Hydroxy-3-(trifluoromethyl)pyrrolidin-1-yl)-4-oxobutanoic acid
• CAS No: 1994408-92-2
• MF: C₉H₁₂F₃NO₄
• MW: 255.191093444824
• CID: 5720544
• PubChem ID: 120192633
• Update Time: 2025-07-31

4-(3-Hydroxy-3-(trifluoromethyl)pyrrolidin-1-yl)-4-oxobutanoic acid Chemical and Physical Properties

Names and Identifiers

• F1907-7120
• 4-(3-hydroxy-3-(trifluoromethyl)pyrrolidin-1-yl)-4-oxobutanoic acid
• 1994408-92-2
• AKOS026125438
• 4-[3-hydroxy-3-(trifluoromethyl)pyrrolidin-1-yl]-4-oxobutanoic acid
• 1-Pyrrolidinebutanoic acid, 3-hydroxy-γ-oxo-3-(trifluoromethyl)-
• 4-(3-Hydroxy-3-(trifluoromethyl)pyrrolidin-1-yl)-4-oxobutanoic acid

• Inchi： 1S/C9H12F3NO4/c10-9(11,12)8(17)3-4-13(5-8)6(14)1-2-7(15)16/h17H,1-5H2,(H,15,16)
• InChI Key： TUZCLJQDEKTEIK-UHFFFAOYSA-N
• SMILES： FC(C1(CN(C(CCC(=O)O)=O)CC1)O)(F)F

Computed Properties

• Exact Mass: 255.07184235g/mol
• Monoisotopic Mass: 255.07184235g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 17
• Rotatable Bond Count: 3
• Complexity: 331
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.4
• Topological Polar Surface Area: 77.8Ų

Experimental Properties

• Density: 1.526±0.06 g/cm3(Predicted)
• Boiling Point: 415.3±45.0 °C(Predicted)
• pka: 4.80±0.17(Predicted)